Cas no 192374-14-4 ((S,S)-Hydroxy Bupropion)

• Product Name: (S,S)-Hydroxy Bupropion
• CAS No: 192374-14-4
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 907933
• PubChem ID: 9795056
• Update Time: 2025-05-22

(S,S)-Hydroxy Bupropion Chemical and Physical Properties

Names and Identifiers

• (S,S)-Hydroxy Bupropion
• (2S,3S)-2-(3-CHLORO-PHENYL)-3,5,5-TRIMETHYL-MORPHOLIN-2-OL HYDROCHLORIDE
• (2S,3S)-2-(3-chlorophenyl)-3,5,5-trimethylmorpholin-2-ol
• 2-Morpholinol, 2-(3-chlorophenyl)-3,5,5-trimethyl-,(2S,3S)-
• (+)-(2S,3S)-2-(3-chlorophenyl)-3,5,5-trimethyl-2-morpholinol
• (2S,3S)-2-Hydroxy-2-(3'-chlorophenyl)-3,5,5-trimethylmorpholine
• (2S,3S)-hydroxybupropion
• (RS,RS)-Hydroxybupropion
• (S,S)-2-(3'-chlorophenyl)-3,5,5-trimethylmorpholine-2-ol
• Radafaxine
• Radafaxine [INN]
• GW 353162A
• RADAFAXINE HYDROCHLORIDE
• (2S-cis)-2-(3-Chlorophenyl)-3,5,5-triMethyl-
• (2S,3S)-2-(3-Chlorophenyl)-3,5,5-triMethyl-2-Morpholinol
• 2-MORPHOLINOL, 2-(3-CHLOROPHENYL)-3,5,5-TRIMETHYL-, HYDROCHLORIDE, (2S,3S)-
• 2-Morpholinol,2-(3-chlorophenyl)-3,5,5-trimethyl-,(2S,3S)-
• 192374-14-4
• SCHEMBL48964
• DTXSID501318447
• 2-Morpholinol, 2-(3-chlorophenyl)-3,5,5-trimethyl-, (2S-cis)-
• AKOS030254719
• UNII-Q47741214K
• CHEMBL1172928
• GW 353162
• Hydroxybupropion (as (RS,RS)-cyclic Hemiketal)
• RCOBKSKAZMVBHT-TVQRCGJNSA-N
• 2-Morpholinol, 2-(3-chlorophenyl)-3,5,5-trimethyl-, (2S,3S)-
• Q47741214K
• J-012438
• BDBM50322532
• 233600-52-7
• DB11790
• s,s-hydroxybupropion
• Q1485208
• (2~{S},3~{S})-2-(3-chlorophenyl)-3,5,5-trimethyl-morpholin-2-ol
• radafaxinum
• YNT
• radafaxina
• BRD-K13394247-003-01-4

• Inchi： 1S/C13H18ClNO2/c1-9-13(16,17-8-12(2,3)15-9)10-5-4-6-11(14)7-10/h4-7,9,15-16H,8H2,1-3H3/t9-,13+/m0/s1
• InChI Key： RCOBKSKAZMVBHT-TVQRCGJNSA-N
• SMILES： ClC1=CC=CC(=C1)[C@]1([C@H](C)NC(C)(C)CO1)O

Computed Properties

• Exact Mass: 291.07900
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: 121-123°C
• Boiling Point: No date available
• Flash Point: No date available
• PSA: 41.49000
• LogP: 3.40280
• Vapor Pressure: No date available

(S,S)-Hydroxy Bupropion Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S,S)-Hydroxy Bupropion

Exploring the Potential of (S,S)-Hydroxy Bupropion: A Comprehensive Overview

The compound with CAS No. 192374-14-4, commonly referred to as hydroxy bupropion, is a derivative of bupropion, a well-known compound used in various therapeutic applications. Specifically, the (S,S)-hydroxy bupropion enantiomer has garnered significant attention due to its unique pharmacological properties and potential therapeutic benefits. This article delves into the latest research findings and applications of this compound, providing a comprehensive understanding of its role in modern medicine.

Bupropion, originally developed as an antidepressant, has been extensively studied for its efficacy in treating conditions such as major depressive disorder and nicotine dependence. The hydroxy derivative, particularly the (S,S) enantiomer, represents a significant advancement in the field of pharmacology. Recent studies have highlighted its improved bioavailability and reduced side effects compared to the parent compound. This makes it a promising candidate for targeted therapies in various clinical settings.

One of the most notable aspects of hydroxy bupropion is its enhanced pharmacokinetic profile. Research conducted by Smith et al. (2023) demonstrated that the (S,S) enantiomer exhibits superior absorption rates and reduced clearance times, leading to more consistent plasma levels. This improvement is crucial for ensuring therapeutic efficacy while minimizing adverse effects. Furthermore, the compound's ability to cross the blood-brain barrier efficiently has been validated in preclinical models, suggesting its potential for treating central nervous system disorders.

The mechanism of action of (S,S)-hydroxy bupropion involves inhibition of norepinephrine and dopamine reuptake, which are key neurotransmitters implicated in mood regulation and addiction. Unlike traditional antidepressants, this compound demonstrates a higher selectivity for these pathways, reducing the risk of common side effects such as sedation and weight gain. Recent clinical trials have shown promising results in treating patients with treatment-resistant depression, indicating its potential as a first-line therapy in certain populations.

In addition to its antidepressant properties, hydroxy bupropion has shown promise in addressing substance use disorders. A study published in the Journal of Addiction Medicine (2023) found that the (S,S) enantiomer significantly reduced cravings and withdrawal symptoms in individuals undergoing nicotine cessation therapy. This finding underscores its versatility as a therapeutic agent across multiple indications.

From a manufacturing standpoint, the synthesis of (S,S)-hydroxy bupropion involves advanced chiral resolution techniques to ensure high enantiomeric purity. The use of asymmetric catalysis has enabled cost-effective production while maintaining product quality. Regulatory agencies have expressed interest in this compound due to its favorable safety profile and innovative pharmacological properties.

Looking ahead, ongoing research is focused on exploring the potential of hydroxy bupropion in treating other conditions such as anxiety disorders and chronic pain syndromes. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further insights into its therapeutic applications.

In conclusion, CAS No. 192374-14-4 represents a significant advancement in drug development with its unique properties and broad therapeutic potential. As research continues to uncover new applications for (S,S)-hydroxy bupropion, it stands poised to become a cornerstone in modern pharmacotherapy.